Cas no 33484-43-4 (methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate)
33484-43-4 structure
Product Name:methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
CAS No:33484-43-4
MF:C11H10N2O3
MW:218.20870256424
CID:1465124
PubChem ID:214562
Update Time:2025-04-20
methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
- methyl 6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
- BRN 4445646
- 6-Methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxylic acid methyl ester
- MZ-128
- 33484-43-4
- DTXSID80187126
- 4H-Pyrido(1,2-a)pyrimidine-3-carboxylic acid, 6-methyl-4-oxo-, methyl ester
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- Inchi: 1S/C11H10N2O3/c1-7-4-3-5-9-12-6-8(11(15)16-2)10(14)13(7)9/h3-6H,1-2H3
- InChI Key: GVYLIFDVULSIPS-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OC)=CN=C2C=CC=C(C)N21
Computed Properties
- Exact Mass: 218.0692
- Monoisotopic Mass: 218.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 350.3°C at 760 mmHg
- Flash Point: 165.6°C
- Refractive Index: 1.607
- PSA: 58.97
methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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